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Compound of Interest

Compound Name: 6-HEX dipivaloate

Cat. No.: B1482561 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides a comprehensive

operational and disposal plan for 6-HEX dipivaloate, a fluorescent probe used in nucleic acid

sequencing and labeling of peptides and oligonucleotides.[1][2] While a specific Safety Data

Sheet (SDS) for 6-HEX dipivaloate is not readily available, safety protocols can be established

based on information for the closely related compound 6-HEX, SE (6-carboxy-2',4,4',5',7,7'-

hexachlorofluorescein, succinimidyl ester) and general guidelines for handling halogenated

organic compounds and fluorescent dyes.

Chemical and Physical Properties

Property Value

CAS Number 1166837-63-3[1][3][4]

Molecular Formula C31H22Cl6O9

Molecular Weight 751.23 g/mol

Description Amino-conjugatable fluorescent probe.

Storage
Store at +4°C. Stable for at least 2 years after

receipt when stored at this temperature.

Hazard Identification and Precautionary Measures
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Based on the available data for the related compound 6-HEX, SE, the following hazards should

be considered.

Hazard GHS Classification Precautionary Statements

Acute Oral Toxicity Harmful if swallowed (H302)

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.

Acute Dermal Toxicity
Harmful in contact with skin

(H312)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

Respiratory Irritation
May cause respiratory irritation

(H335)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Eye Irritation
Causes serious eye irritation

(H319)

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach is crucial for minimizing exposure and ensuring safety during the

handling of 6-HEX dipivaloate.

1. Engineering Controls:
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Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid compound or preparing solutions.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.

Skin Protection:

Wear a lab coat or a chemical-resistant apron.

Use nitrile or neoprene gloves. Latex gloves are not recommended.

Ensure gloves are inspected for tears or holes before use.

Respiratory Protection:

For handling small quantities in a well-ventilated area, respiratory protection may not be

required.

If there is a risk of generating dust or aerosols, a NIOSH-approved respirator for organic

vapors and particulates should be used.

3. Handling Procedures:

Before use, carefully read the product label and any available safety information.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Weigh the solid material in a fume hood to minimize dust inhalation.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.
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Close the container tightly after use to prevent contamination and potential spills.

4. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 6-HEX dipivaloate and its containers is essential to prevent environmental

contamination. As a halogenated organic compound, it requires specific disposal procedures.

1. Waste Segregation:

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

Do not mix halogenated waste with non-halogenated organic waste, as this increases

disposal costs and complexity.

Aqueous waste containing this compound should also be collected separately.

2. Waste Collection and Storage:

Collect waste in a compatible, leak-proof container with a secure screw-top cap.

Label the waste container with "Hazardous Waste," the full chemical name ("6-HEX
dipivaloate"), and the approximate concentration and quantity.

Store the waste container in a designated, well-ventilated, and secondary containment area

away from incompatible materials.
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3. Disposal Procedure:

All waste containing 6-HEX dipivaloate must be disposed of as hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) office for specific

procedures and to arrange for pickup and disposal.

Halogenated organic wastes are typically disposed of via high-temperature incineration by a

licensed hazardous waste disposal facility.

4. Decontamination of Labware:

Rinse contaminated glassware and equipment with a suitable solvent (e.g., acetone or

ethanol) in a fume hood.

Collect the rinse solvent as halogenated organic waste.

After rinsing, wash the labware with soap and water.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the key steps in handling and disposing of 6-HEX dipivaloate,

with integrated safety checkpoints.
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Workflow for Handling and Disposal of 6-HEX Dipivaloate
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Caption: Workflow for Handling and Disposal of 6-HEX Dipivaloate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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